Cas no 2097889-24-0 (2-{3-2-(3,4-dimethoxyphenyl)ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetonitrile)

• Product Name: 2-{3-2-(3,4-dimethoxyphenyl)ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetonitrile
• CAS No: 2097889-24-0
• MF: C₁₉H₂₄N₄O₄
• MW: 372.418264389038
• CID: 6416781
• PubChem ID: 168003124
• Update Time: 2025-05-25

2-{3-2-(3,4-dimethoxyphenyl)ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-(3,4-dimethoxyphenyl)ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetonitrile
• 2097889-24-0

• Inchi： 1S/C19H24N4O4/c1-26-15-6-5-13(12-16(15)27-2)7-10-23-18(24)14-4-3-9-21-17(14)22(11-8-20)19(23)25/h5-6,12,14,17,21H,3-4,7,9-11H2,1-2H3
• InChI Key： OZDZJANXSIUXDN-UHFFFAOYSA-N
• SMILES： O=C1C2CCCNC2N(CC#N)C(N1CCC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 372.17975526g/mol
• Monoisotopic Mass: 372.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.9Ų

Additional information on 2-{3-2-(3,4-dimethoxyphenyl)ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-1-yl}acetonitrile

2-{3-2-(3,4-Dimethoxyphenyl)ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile: A Comprehensive Overview

Introduction

The compound with CAS No. 2097889-24-0, named 2-{3-2-(3,4-dimethoxyphenyl)ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, applications in drug discovery, and recent advancements in research related to this compound.

Structural Analysis

The molecular structure of 2-{3-2-(3,4-dimethoxyphenyl)ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile is quite intricate. It consists of a pyrido[2,3-d]pyrimidine core with a 3-(dimethoxyphenylethyl) substituent at position 1 and an acetonitrile group at position 6. The presence of the dimethoxyphenyl group introduces significant electronic effects and steric hindrance into the molecule. The pyrido[2,3-d]pyrimidine ring system is known for its aromatic stability and potential for hydrogen bonding interactions. The acetonitrile group further enhances the molecule's ability to engage in polar interactions with biological targets.

Synthesis and Chemical Properties

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrido[2,3-d]pyrimidine core. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. Researchers have employed various coupling reactions and protecting group strategies to achieve the desired product efficiently. The compound exhibits good solubility in organic solvents and moderate stability under physiological conditions.

Biological Activity and Applications

One of the most exciting aspects of this compound is its demonstrated biological activity in preclinical studies. Recent research has highlighted its potential as a candidate for anticancer drug development due to its ability to inhibit key enzymes involved in tumor progression. Additionally, studies have shown that it exhibits potent antiviral activity, particularly against certain strains of RNA viruses. These findings underscore its versatility as a lead compound in drug discovery programs.

Recent Research Findings

In recent years, there has been a surge in research aimed at understanding the mechanism of action of 2-{3-2-(3,4-dimethoxyphenyl)ethyl-...}acetonitrile. Advanced computational methods have been employed to map its binding interactions with target proteins. These studies have revealed that the dimethoxyphenyl group plays a critical role in stabilizing protein-ligand interactions, while the acetonitrile moiety contributes significantly to hydrogen bonding networks.

Safety and Handling Considerations

As with any chemical compound intended for therapeutic use, proper handling procedures must be followed during synthesis and testing phases. Researchers are advised to conduct thorough safety assessments to ensure compliance with regulatory standards.

Conclusion

In summary, 2-{...}acetonitrile represents a promising advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Ongoing research continues to unravel its full potential while refining its synthesis and optimization processes for large-scale production.